6-(9H-Fluoren-9-ylmethoxycarbonyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-4-carboxylic acid

• IUPAC Name: 6-(9H-fluoren-9-ylmethoxycarbonyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-4-carboxylic acid
• InChI: InChI=1S/C24H20N2O5/c27-22-11-18(23(28)29)19-12-26(10-9-21(19)25-22)24(30)31-13-20-16-7-3-1-5-14(16)15-6-2-4-8-17(15)20/h1-8,11,20H,9-10,12-13H2,(H,25,27)(H,28,29)
• InChI Key: QGECONJLLSVZNR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC(=O)C=C2C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C24H20N2O5
• Molecular Weight: 416.4 g/mol
• CAS RN: 2172030-80-5

Description

The compound is a derivative of Fluorenylmethyloxycarbonyl (Fmoc) based amino acids. Fmoc amino acids are commonly used in solid-phase peptide synthesis. They have a fluorenyl group, which serves as a protective group for the amino acid during the synthesis process.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be similar to those involving other Fmoc amino acids. Typically, these compounds are used in peptide synthesis, where the Fmoc group is removed (deprotected) in the presence of a base, allowing the amino acid to react and form a peptide bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be similar to those of other Fmoc amino acids. For example, Fmoc-Glu-OH, an Fmoc amino acid, is a solid at 20 degrees Celsius, has a molecular weight of 369.37, and is soluble in methanol.

Scientific Research Applications

Peptide Chemistry and Solid-Phase Synthesis

• 6-(Fmoc-amino)hexanoic acid (the Fmoc-protected form of the compound) serves as a crucial building block in peptide synthesis. Researchers use it to create custom peptides by coupling it with other amino acids on solid-phase supports. .

Unnatural Amino Acid Incorporation

• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2-methoxy-L-phenylalanine (a derivative of the compound) finds applications in protein engineering. Researchers incorporate it into proteins to introduce non-natural functionalities or probe protein structure and function. .

Chiral Synthesis and Medicinal Chemistry

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid (an enantiomer of the compound) plays a role in chiral synthesis. Medicinal chemists utilize it to create enantiopure compounds for drug development. .

Fluorescent Probes and Imaging Agents

• The fluorenyl moiety in the compound imparts fluorescence properties. Researchers explore its potential as a fluorescent probe for cellular imaging. .

Materials Science and Surface Modification

• The carboxylic acid functionality allows for surface modification. Researchers use the compound to functionalize surfaces, such as nanoparticles or polymer films. .

Agrochemicals and Crop Protection

• Although less explored, the compound’s structural features may inspire the development of agrochemicals. Researchers investigate its potential as a building block for novel herbicides or insecticides. .

Mechanism of Action

As this compound is a derivative of an Fmoc amino acid, its mechanism of action would likely involve its use in peptide synthesis. The Fmoc group protects the amino group of the amino acid during the initial stages of synthesis. Once the peptide chain is ready to be extended, the Fmoc group is removed, allowing the amino group to react.

Safety and Hazards

The safety and hazards associated with this compound would likely be similar to those of other Fmoc amino acids. For example, Fmoc amino acids may cause skin irritation, serious eye irritation, and may cause respiratory irritation.